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Cat. No.: B1178313
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Safety Data Sheets (SDS) for
3M™ Vitrebond™ products. Vitrebond™ is a light-cure glass ionomer liner/base material widely
used in dentistry. Understanding its chemical composition, physical properties, and potential
hazards is crucial for its safe and effective application in research and clinical settings. This
document summarizes key quantitative data, outlines safety protocols, and visualizes
procedural workflows to support laboratory and development professionals.

Quantitative Data Summary

The following tables consolidate the quantitative data extracted from the Safety Data Sheets for
different components of the Vitrebond™ system. It is important to note that Vitrebond™ is
typically supplied as a two-part system (powder and liquid or two pastes) that are mixed prior to
use.

Table 1: Composition of Vitrebond™ Liquid/Paste Components
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Percentage by

Component Chemical Name CAS Number .
Weight
] o Copolymer of Acrylic
Vitrebond™ Liquid ) ] 25948-33-8 35-45%
and Itaconic Acids

Water 7732-18-5 30 - 40%
2-Hydroxyethyl

y Yemy 868-77-9 20 - 30%
Methacrylate (HEMA)
Vitrebond™ Plus 2-Hydroxyethyl 868.77-9 Not specified in
Liquid (Part B) Methacrylate (HEMA) available SDS
Vitrebond™ Plus Not specified in Not specified in Not specified in
Paste (Part A) available SDS available SDS available SDS

Data sourced from publicly available 3M Safety Data Sheets. The exact composition of

Vitrebond™ Plus components is not fully disclosed in the reviewed documents.

Table 2: Physical and Chemical Properties of Vitrebond™ Liquid[1]

Property

Value

Physical Form

Liquid

Color Clear to slightly yellow
Odor Slight characteristic odor
pH 2.50 - 3.00

Boiling Point =212 °F (=100 °C)
Flash Point Not Applicable

Specific Gravity 1.200 (Water = 1)

Solubility in Water

Complete

Vapor Pressure

<16 psia (@ 131 °F)
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Table 3: Physical and Chemical Properties of Vitrebond™ Plus Liquid (Part B)[2]

Property Value

Physical Form Liquid

Color Yellow

Odor Slight Acrylate

pH 2.5

Flash Point >101.1 °C (Closed Cup)

Experimental Protocols and Handling

The safe and effective use of Vitrebond™ in a research or clinical setting necessitates
adherence to specific handling and experimental protocols. The following is a generalized
workflow based on the information provided in the Safety Data Sheets.

Personal Protective Equipment (PPE) and Handling Workflow

The following diagram illustrates the recommended workflow for handling Vitrebond™
components to minimize exposure and ensure safety.
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Recommended workflow for handling Vitrebond™ components.
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Hazard Identification and Response

The primary hazards associated with the liquid components of Vitrebond™ are eye and skin
irritation, as well as the potential for allergic skin reactions.[1][2][3] The following logical
relationship diagram outlines the hazard identification and corresponding first aid measures.

Potential Hazards

Moderate Skin Irritation
( ) ( Allergic Skin Reaction ) ( Respiratory Tract Irritation ) ( May be Harmful )

irst Aid Response

Rinse cautiously with water for several minutes. ‘Wash with plenty of soap and water.
Move to fresh air. Rinse mouth.
Remove contact lenses, if present and easy to do. Remove contaminated clothing. " " . y
Conii Seek medical attention if symptoms develop. Seek medical attention if feeling unwell.

ontinue rinsing. Seek medical attention if irritation persists. Seek medical attention if irritation or rash occurs.

Click to download full resolution via product page

Hazard identification and first aid response for Vitrebond™.

Disclaimer

This document is intended for informational purposes for research, scientific, and drug
development professionals and is based on publicly available Safety Data Sheets. It is not a
substitute for the official manufacturer's SDS, which should always be consulted for the most
current and detailed safety information. Users should always follow the manufacturer's

instructions for use and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Analysis of Vitrebond™ Safety
Data Sheets]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178313/docs#an-in-depth-technical-analysis-of-
vitrebond-safety-data-sheets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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